N'-[(oxolan-3-yl)methyl](tert-butoxy)carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-[(oxolan-3-yl)methyl](tert-butoxy)carbohydrazide is a useful research compound. Its molecular formula is C10H20N2O3 and its molecular weight is 216.281. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Tert-butyl 2-(tetrahydro-3-furanylmethyl)-1-hydrazinecarboxylate has been involved in the synthesis of various compounds. For example, Bhat et al. (2019) synthesized compounds using t-butyl carbazate, which yielded products identified through spectral data analysis and showed moderate binding efficiency against Mcl-1 protein, an enzyme potentially involved in cancer pathways (Bhat et al., 2019).
Application in Fluorescent Sensing
The compound has applications in the development of fluorescent sensors. Formica et al. (2018) reported the synthesis of hydroxypyrazole-based ligands, including tert-butyl 2-[1-[3-(4-cianophenyl)-5-hydroxy-1-phenyl-1H-pyrazol-4-yl]ethylidene]hydrazinecarboxylate, which can coordinate with Zn(II) ion, showing potential as a ratiometric fluorescent sensor (Formica et al., 2018).
Role in Organic Synthesis
The compound is used in the synthesis of various organic structures. Obreza & Urleb (2003) described its use in generating hexahydropyrrolo[1,2-d][1,2,4]triazine-1,4-dione and related heterocycles (Obreza & Urleb, 2003).
Contribution to Drug Synthesis
It has been used in the synthesis of compounds with potential drug-like properties. Xie et al. (2019) reported its use in the synthesis of various quinoxaline-3-carbonyl compounds, illustrating its role in the development of bioactive compounds (Xie et al., 2019).
Insecticidal Activity Studies
Wang et al. (2011) synthesized N-tert-butyl-N,N'-diacylhydrazines containing 1,2,3-thiadiazoles, indicating that these compounds possess insecticidal activities against certain pests (Wang et al., 2011).
Properties
IUPAC Name |
tert-butyl N-(oxolan-3-ylmethylamino)carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O3/c1-10(2,3)15-9(13)12-11-6-8-4-5-14-7-8/h8,11H,4-7H2,1-3H3,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIWWGPKTYAHFGC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NNCC1CCOC1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.